Cas no 1784122-76-4 (2-(2-Hydroxy-ethyl)-4-methyl-piperazine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(2-Hydroxy-ethyl)-4-methyl-piperazine-1-carboxylic acid tert-butyl ester
• CAS No: 1784122-76-4
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• MDL: MFCD28638233
• CID: 4778797
• Update Time: 2026-02-27

2-(2-Hydroxy-ethyl)-4-methyl-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-Hydroxy-ethyl)-4-methyl-piperazine-1-carboxylic acid tert-butyl ester
• SB34361
• tert-Butyl 2-(2-hydroxyethyl)-4-methylpiperazine-1-carboxylate

• MDL： MFCD28638233
• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(16)14-7-6-13(4)9-10(14)5-8-15/h10,15H,5-9H2,1-4H3
• InChI Key： YXXQPMDTRYZWOC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C)CC1CCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• XLogP3: 0.7
• Topological Polar Surface Area: 53

Additional information on 2-(2-Hydroxy-ethyl)-4-methyl-piperazine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 2-(2-Hydroxy-ethyl)-4-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS 1784122-76-4)

The compound 2-(2-Hydroxy-ethyl)-4-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS 1784122-76-4) is a highly versatile piperazine derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including a hydroxyethyl group and a tert-butyl ester moiety, make it a valuable intermediate for drug discovery, particularly in the development of kinase inhibitors and CNS-targeting therapeutics. With the growing demand for small molecule modulators in precision medicine, this compound has gained significant attention in both academic and industrial settings.

Recent studies highlight the role of 2-(2-Hydroxy-ethyl)-4-methyl-piperazine-1-carboxylic acid tert-butyl ester in optimizing drug bioavailability and blood-brain barrier permeability—key challenges addressed in neuropharmacology research. Its piperazine core contributes to enhanced solubility, while the tert-butyl protecting group offers stability during multi-step syntheses. These properties align with current trends in fragment-based drug design (FBDD), where researchers prioritize modular building blocks for high-throughput screening platforms.

From a synthetic chemistry perspective, CAS 1784122-76-4 demonstrates remarkable utility in N-alkylation reactions and carbamate formation. The compound’s hydroxyethyl side chain facilitates further functionalization through etherification or esterification, making it indispensable for constructing heterocyclic scaffolds. Industry reports indicate rising applications in proteolysis-targeting chimeras (PROTACs), where its structural motifs contribute to E3 ligase recruitment in targeted protein degradation strategies.

Quality control protocols for 2-(2-Hydroxy-ethyl)-4-methyl-piperazine-1-carboxylic acid tert-butyl ester emphasize HPLC purity (>98%) and rigorous spectroscopic characterization (NMR, LC-MS). These standards cater to the pharmaceutical industry’s need for GMP-compliant intermediates, particularly as regulatory agencies tighten requirements for impurity profiling. The compound’s stability under ambient storage conditions further enhances its logistical advantages for global supply chains.

Emerging applications in bioconjugation chemistry have expanded the relevance of CAS 1784122-76-4. Its hydroxy group serves as an anchor point for PEGylation—a technique critical to improving therapeutic half-life in biologic drugs. Additionally, the tert-butyloxycarbonyl (Boc) protection strategy remains pivotal in peptide synthesis, aligning with the booming market for peptide-based therapeutics in oncology and metabolic diseases.

Environmental and safety assessments confirm that 2-(2-Hydroxy-ethyl)-4-methyl-piperazine-1-carboxylic acid tert-butyl ester complies with REACH regulations and green chemistry principles. Its biodegradation profile and low ecotoxicity make it suitable for sustainable manufacturing processes—a priority for pharmaceutical companies pursuing carbon-neutral production goals. This aspect resonates with the industry’s shift toward ESG (Environmental, Social, Governance) compliance.

Market analysts project increased demand for CAS 1784122-76-4 due to its role in next-generation antiviral agents and allosteric modulators. The compound’s structural plasticity enables rapid analog development, a crucial factor in pandemic preparedness programs. Furthermore, its compatibility with continuous flow chemistry systems positions it as a key player in the transition from batch to automated synthesis platforms.

In conclusion, 2-(2-Hydroxy-ethyl)-4-methyl-piperazine-1-carboxylic acid tert-butyl ester represents a paradigm of modern medicinal chemistry innovation. Its multifaceted applications—from drug candidate optimization to bioconjugation technologies—underscore its enduring value in life sciences. As research continues to explore its potential in targeted drug delivery and precision therapeutics, this compound will undoubtedly remain at the forefront of scientific advancement.